Cas no 1069-58-5 ((triethylammonium) maleate)

• Product Name: (triethylammonium) maleate
• CAS No: 1069-58-5
• MF: C₁₆H₃₄N₂O₄
• MW: 318.452165126801
• CID: 893849
• Update Time: 2025-04-19

(triethylammonium) maleate Chemical and Physical Properties

Names and Identifiers

• (triethylammonium) maleate
• (Z)-but-2-enedioic acid,N,N-diethylethanamine
• 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine (1:1)
• 2-Butenedioic acid (Z)-, compd. with N,N-diethylethanamine (1:1)
• bis(N,N-diethylethanaminium) (2Z)-but-2-enedioate
• N,N-diethylethanamine (2Z)-but-2-enedioate
• Triethylammonium maleate
• 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine

• Inchi： 1S/2C6H15N.C4H4O4/c2*1-4-7(5-2)6-3;5-3(6)1-2-4(7)8/h2*4-6H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1-
• InChI Key： PNFDNSSZPUGEPI-KSBRXOFISA-N
• SMILES： [NH+](CC)(CC)CC.[NH+](CC)(CC)CC.C([O-])(=O)/C=C\C([O-])=O

Computed Properties

• Exact Mass: 318.25202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 89.14